Cas no 1909335-95-0 (1-(azetidin-3-yl)azetidine;bis(2,2,2-trifluoroacetic acid))

• Product Name: 1-(azetidin-3-yl)azetidine;bis(2,2,2-trifluoroacetic acid)
• CAS No: 1909335-95-0
• MF: C₁₀H₁₄F₆N₂O₄
• MW: 340.21958398819
• MDL: MFCD18839202
• CID: 4629283
• PubChem ID: 73010560
• Update Time: 2024-11-06

1-(azetidin-3-yl)azetidine;bis(2,2,2-trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)azetidine, bis(trifluoroacetic acid)
• 1-(azetidin-3-yl)azetidine;bis(2,2,2-trifluoroacetic acid)
• 1909335-95-0
• 1,3'-BIAZETIDINE; BIS(TRIFLUOROACETIC ACID)
• 1,3'-Biazetidine bis(trifluoroacetate)
• YIAHMWBONZOCGI-UHFFFAOYSA-N
• CS-0185062
• EN300-262136
• SY343927
• 1,3'-Biazetidine bis(2,2,2-trifluoroacetate)
• P19089
• 1-(azetidin-3-yl)azetidine,bis(trifluoroaceticacid)
• 1-(Azetidin-3-yl)azetidine bis(2,2,2-trifluoroacetic acid)
• 1-(3-Azetidinyl)azetidine ditrifluoroacetate
• 1,3 inverted exclamation mark -Biazetidine Bis(trifluoroacetate)
• BS-43138
• 1-(azetidin-3-yl)azetidine;2,2,2-trifluoroacetic acid
• 1-(azetidin-3-yl)azetidine bis(trifluoroacetic acid)
• 1-(azetidin-3-yl)azetidine; bis(trifluoroacetic acid)

• MDL： MFCD18839202
• Inchi： 1S/C6H12N2.2C2HF3O2/c1-2-8(3-1)6-4-7-5-6;2*3-2(4,5)1(6)7/h6-7H,1-5H2;2*(H,6,7)
• InChI Key： YIAHMWBONZOCGI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1(CCC1)C1CNC1

Computed Properties

• Exact Mass: 340.08577590 g/mol
• Monoisotopic Mass: 340.08577590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• Molecular Weight: 340.22